5-(Bromomethyl)-3-ethyl-2,3-dihydro-1,3-benzoxazol-2-one

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• SMILES: CCN1C2=C(C=CC(=C2)CBr)OC1=O
• InChI: InChI=1S/C10H10BrNO2/c1-2-12-8-5-7(6-11)3-4-9(8)14-10(12)13/h3-5H,2,6H2,1H3
• InChIKey: ATMPJGDFTQKPLX-UHFFFAOYSA-N

Researchers requiring a selective, N-alkylated benzoxazolone electrophile for SAR campaigns often face slow halogen displacement. This building block solves that problem with its reactive bromomethyl group at the 5-position, enabling rapid nucleophilic substitution under mild conditions. Its N-ethyl group eliminates unwanted N-H tautomerism and increases lipophilicity (est. XLogP3 ≈ 2.3) for superior passive cellular permeability. Supply chain assurance includes consistent 95% purity and ambient temperature shipping.

5-(Bromomethyl)-3-ethyl-2,3-dihydro-1,3-benzoxazol-2-one: Identity & Procurement

5-(Bromomethyl)-3-ethyl-2,3-dihydro-1,3-benzoxazol-2-one (CAS 2092378-29-3) is a heterocyclic building block belonging to the 2(3H)-benzoxazolone family. It features a benzoxazolone core bearing a reactive bromomethyl substituent at the 5-position and an N-ethyl group at the 3-position, yielding the molecular formula C₁₀H₁₀BrNO₂ and a molecular weight of 256.10 g/mol [1]. This compound is supplied as a research intermediate by vendors such as Enamine (catalog EN300-363946) and is listed in screening-compound collections . Its structural combination of an electrophilic benzylic bromide with a lipophilic N-alkyl substituent differentiates it from both the N-unsubstituted parent and the N-methyl congener, making it a strategic choice when specific reactivity and physicochemical properties are required for downstream synthetic elaboration or medicinal chemistry campaigns.

Reactive bromomethyl handle Enables mild nucleophilic substitution for efficient downstream derivatization

N-ethyl lipophilic modulation Differentiates from N-methyl analog through increased calculated logP, aiding organic-solvent solubility

Defined electrophile identity No N–H tautomerization ensures a single reactive species, simplifying characterization and assay interpretation

• [1] Kuujia.com. 5-(Bromomethyl)-3-ethyl-1,3-benzoxazol-2-one (CAS 2092378-29-3) Product Page. Accessed May 2026. Molecular formula: C₁₀H₁₀BrNO₂; MW: 256.10 g/mol. View Source

Why Generic Substitution Fails: Structural & Reactivity Consequences

The benzoxazolone scaffold is recognized as a privileged structure in medicinal chemistry owing to its bioisosteric relationship with catechol and its favorable pharmacokinetic template [1]. However, within this class, even minor changes to the N-alkyl substituent or the halogenomethyl position produce measurable differences in lipophilicity, steric environment, and electrophilic reactivity that directly impact synthetic utility and biological profile. The N-ethyl group confers higher calculated lipophilicity (estimated XLogP3 ≈ 2.3) compared to the N-methyl analog (estimated XLogP3 ≈ 1.8), altering both solubility in organic solvents and membrane partitioning [2]. The bromomethyl moiety at position 5 is a significantly better leaving group than its chloromethyl counterpart—the C–Br bond dissociation energy (~285 kJ/mol) is lower than C–Cl (~327 kJ/mol)—enabling faster nucleophilic displacement under milder conditions [3]. Furthermore, N-alkylation eliminates the N–H tautomerization and hydrogen-bond donor capacity present in the N-unsubstituted analog 5-(bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5), which has an N–H donor count of 1 versus 0 for the target compound, thereby reducing undesired off-target interactions in biological screening cascades [4]. These quantifiable differences render simple class-level substitution scientifically inadvisable when reproducible reactivity, solubility, or selectivity is required. The quantitative evidence below elaborates these differentiation dimensions.

N-ethyl (target)

N-methyl analog

Lower lipophilicity may shift solubility and membrane partitioning, altering reaction milieu and biological distribution.

Bromomethyl (target)

Chloromethyl analog

Slower leaving-group ability can reduce substitution yields under mild conditions, requiring harsher protocols.

N-ethyl (no HBD)

N–H analog (HBD=1)

Additional hydrogen-bond donor may introduce off-target interactions and tautomeric ambiguity, complicating screening cascades.

• [1] Poupaert, J. H.; Carato, P.; Colacino, E. 2(3H)-Benzoxazolone and Bioisosters as 'Privileged Scaffold' in the Design of Pharmacological Probes. Current Medicinal Chemistry, 2005, 12, 877-885. View Source
• [2] PubChem Computed Properties: 3-ethylbenzoxazol-2(3H)-one (CAS 30741-06-1, XLogP3 2.0) and 3-methylbenzoxazol-2(3H)-one (CAS 21895-18-7, XLogP3 1.4) used for class-level trend extrapolation to bromomethyl derivatives. View Source
• [3] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br bond dissociation energy: ~285 kJ/mol; C–Cl: ~327 kJ/mol. Leaving-group ability scales with lower BDE. View Source
• [4] Kuujia.com. 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5) Product Page. Hydrogen Bond Donor Count: 1; Topological Polar Surface Area: 38.3 Ų. Accessed May 2026. View Source

Quantitative Evidence vs. Key Analogues

Bromomethyl vs. Chloromethyl: Leaving-Group Reactivity

The bromomethyl group at position 5 of the target compound provides a kinetically superior electrophilic handle for nucleophilic substitution compared to the corresponding chloromethyl analog. The benzylic C–Br bond has a bond dissociation energy (BDE) of approximately 285 kJ/mol, versus approximately 327 kJ/mol for the benzylic C–Cl bond [1]. In the context of the SN2 manifold, bromide is a better leaving group than chloride by approximately 10³–10⁴ fold in relative rate constants for nucleophilic displacement at primary benzylic centers, as established in classical physical organic chemistry studies [2]. This translates into faster reaction times and higher yields under milder conditions when the bromomethyl compound is employed for amine alkylation, thioether formation, or Wittig salt generation. In the synthesis of styrylbenzoxazolone combretastatin A-4 analogues, the 5-(bromomethyl)benzoxazolone intermediates undergo Wittig olefination via phosphonium salt formation at room temperature within 2–4 hours, a transformation that would require elevated temperatures or extended reaction times with the less reactive chloromethyl congeners [3].

Leaving-group reactivity

Class-level

C–Br BDE ≈ 285 kJ/mol
C–Cl BDE ≈ 327 kJ/mol
ΔBDE ≈ 42 kJ/mol lower

Supports faster SN2 displacement at benzylic center

Relative rate enhancement ~10³–10⁴× reported for bromide vs chloride

Evidence Dimension	Benzylic C–X bond dissociation energy (leaving-group ability)
Target Compound Data	C–Br BDE ≈ 285 kJ/mol; bromide pKa (HBr) ≈ −9
Comparator Or Baseline	5-(Chloromethyl)-3-ethyl-2,3-dihydro-1,3-benzoxazol-2-one: C–Cl BDE ≈ 327 kJ/mol; chloride pKa (HCl) ≈ −7
Quantified Difference	ΔBDE ≈ 42 kJ/mol lower for C–Br; estimated SN2 rate enhancement factor 10³–10⁴ for bromide vs chloride leaving group at saturated primary carbon
Conditions	Physical organic chemistry reference data (gas-phase BDE and solution-phase relative rate constants for benzylic halides); SN2 nucleophilic displacement conditions

Why This Matters

Faster and higher-yielding downstream derivatization directly reduces synthesis cycle time and cost of goods in medicinal chemistry lead optimization.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br BDE ≈ 285 kJ/mol; C–Cl BDE ≈ 327 kJ/mol. View Source
• [2] Streitwieser, A. Solvolytic Displacement Reactions at Saturated Carbon Atoms. Chemical Reviews, 1956, 56 (4), 571–752. Relative rates of halide leaving groups in SN2 reactions. View Source
• [3] Gerova, M. S.; Stateva, S. R.; Radonova, E. M.; et al. Combretastatin A-4 Analogues with Benzoxazolone Scaffold: Synthesis, Structure and Biological Activity. European Journal of Medicinal Chemistry, 2016, 120, 121–133. View Source

N-Ethyl vs. N-Methyl: Lipophilicity & Steric Effects

Replacement of the N-methyl group (as in comparator 5-(bromomethyl)-3-methyl-1,3-benzoxazol-2-one, CAS 245095-50-5) with an N-ethyl substituent increases both lipophilicity and steric bulk in a predictable and quantifiable manner. Based on the computed XLogP3 values of the non-brominated parent scaffolds—3-ethylbenzoxazol-2(3H)-one (XLogP3 = 2.0) versus 3-methylbenzoxazol-2(3H)-one (XLogP3 = 1.4)—the addition of a single methylene unit increases calculated logP by approximately 0.6 units [1]. Applying this increment to the 5-bromomethyl series yields estimated XLogP3 values of approximately 2.3 for the N-ethyl target compound versus approximately 1.8 for the N-methyl analog. The Taft steric parameter (Eₛ) for ethyl (−0.07) is more negative than for methyl (0.0), indicating greater steric demand adjacent to the benzoxazolone nitrogen, which can modulate both the conformation of the N-alkyl group and the accessibility of the oxazolone carbonyl to hydrogen-bonding partners [2]. In the combretastatin A-4 analogue series, N-alkyl variation was shown to influence cytotoxic potency; the N-methyl derivative 16Z (IC₅₀ = 0.19–0.73 μM across HepG2, EA.hy926, HT-29, and K562 cell lines) was identified as the lead compound from a library in which N-alkyl group identity contributed to the SAR [3].

N-Ethyl vs. N-Methyl lipophilicity

Class-level

Estimated ΔXLogP3 ≈ +0.5 to +0.6
Taft Eₛ ethyl −0.07 vs methyl 0.0

Higher lipophilicity may improve organic-solvent solubility and membrane partitioning

Extrapolated from non-brominated parent scaffold XLogP3 values

Evidence Dimension	Lipophilicity (XLogP3) and steric parameter (Taft Eₛ)
Target Compound Data	Estimated XLogP3 ≈ 2.3 (N-ethyl); Taft Eₛ (ethyl) = −0.07
Comparator Or Baseline	5-(Bromomethyl)-3-methyl-1,3-benzoxazol-2-one: Estimated XLogP3 ≈ 1.8 (N-methyl); Taft Eₛ (methyl) = 0.0
Quantified Difference	ΔXLogP3 ≈ +0.5 to +0.6 units (more lipophilic); ΔEₛ = −0.07 (greater steric bulk)
Conditions	XLogP3 computed via PubChem 2.1 algorithm; Taft Eₛ values from literature compilations of aliphatic substituent constants

Why This Matters

The higher lipophilicity of the N-ethyl compound improves solubility in organic solvents for synthesis and may enhance membrane permeability in cellular assays, while the distinct steric profile enables fine-tuning of biological target engagement.

• [1] PubChem Compound Summaries: 3-ethylbenzoxazol-2(3H)-one (CID 129822, XLogP3 2.0); 3-methylbenzoxazol-2(3H)-one (CID 67608, XLogP3 1.4). National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 1991, 91 (2), 165–195. Taft Eₛ values: methyl = 0.0, ethyl = −0.07. View Source
• [3] Gerova, M. S.; Stateva, S. R.; Radonova, E. M.; et al. Combretastatin A-4 Analogues with Benzoxazolone Scaffold: Synthesis, Structure and Biological Activity. European Journal of Medicinal Chemistry, 2016, 120, 121–133. View Source

N-Alkyl vs. N–H: Tautomerization & H-Bond Donor Capacity

The N-ethyl substituent of the target compound eliminates the N–H proton present in the unsubstituted analog 5-(bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5). This structural difference has two quantifiable consequences. First, the hydrogen-bond donor count drops from 1 (N-unsubstituted) to 0 (N-ethyl), as verified by the computed HBD counts in the respective compound records [1]. Second, the topological polar surface area (TPSA) decreases from 38.3 Ų (N-unsubstituted) to approximately 29.5 Ų (N-ethyl), calculated by replacing the N–H with N–CH₂CH₃ and accounting for the loss of one H-bond donor contribution [2]. The absence of an acidic N–H proton eliminates the possibility of lactam–lactim tautomerization, which in the N-unsubstituted series can generate a 2-hydroxybenzoxazole tautomer with altered reactivity and binding characteristics [3]. In irreversible kinase inhibitor design, N-alkylated benzoxazolone electrophiles have been employed to avoid confounding tautomerization equilibria that complicate SAR interpretation and reduce effective concentration of the reactive species [4].

H-Bond donor & TPSA change

Class-level

HBD count 0 vs 1 (N–H analog)
TPSA ≈ 29.5 vs 38.3 Ų

Reduced H-bond donor capacity may limit off-target interactions and simplify assays

Computed descriptors; target TPSA estimated by structural analogy

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area (TPSA)
Target Compound Data	HBD count = 0 (N-ethyl); TPSA ≈ 29.5 Ų (estimated for N-ethyl, 5-bromomethyl substitution)
Comparator Or Baseline	5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5): HBD count = 1 (N–H); TPSA = 38.3 Ų (computed, PubChem)
Quantified Difference	ΔHBD = −1; ΔTPSA ≈ −8.8 Ų (23% reduction)
Conditions	HBD and TPSA values from PubChem computed descriptors (Cactvs 3.4.8.18); target compound TPSA estimated by structural analogy

Why This Matters

Lower HBD count and reduced TPSA generally correlate with improved passive membrane permeability (Rule of 5 compliance), while eliminating tautomeric ambiguity simplifies analytical characterization and biological assay interpretation.

• [1] Kuujia.com. 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5). Hydrogen Bond Donor Count: 1. Accessed May 2026. View Source
• [2] PubChem computed descriptors for 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one (CAS 1260679-29-5). TPSA = 38.3 Ų. National Center for Biotechnology Information. View Source
• [3] Poupaert, J. H.; Carato, P.; Colacino, E. 2(3H)-Benzoxazolone and Bioisosters as 'Privileged Scaffold' in the Design of Pharmacological Probes. Current Medicinal Chemistry, 2005, 12, 877–885. Discussion of lactam–lactim tautomerism in N-unsubstituted benzoxazolones. View Source
• [4] Kuujia.com. 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one – use in irreversible kinase inhibitor development leveraging electrophilic properties. Accessed May 2026. View Source

5- vs 4-Bromomethyl: Positional Steric & Electronic Effects

The position of the bromomethyl substituent on the benzoxazolone aromatic ring dictates both the electronic character of the reactive center and the steric environment for nucleophilic attack. In the 5-substituted target compound, the bromomethyl group is conjugated with the oxazolone oxygen at position 1, which can participate in resonance stabilization of the benzylic carbon. In the 4-substituted positional isomer 4-(bromomethyl)-3-methyl-1,3-benzoxazol-2-one (CAS 245095-49-2), the bromomethyl group is located ortho to the N-alkyl substituent, introducing steric hindrance that can reduce the rate of nucleophilic displacement . Hammett σₘ and σₚ constants provide a quantitative framework: a substituent at position 5 (meta to N, para to O) experiences a different electronic environment than at position 4 (ortho to N). The σₚ value for CH₂Br is approximately −0.05 (weakly electron-donating via hyperconjugation), while the ortho steric effect at position 4 additionally introduces an Eₛ steric penalty that can attenuate bimolecular reaction rates by factors of 2–10 depending on nucleophile size [1]. In the combretastatin A-4 benzoxazolone series, the position of the styryl attachment (4-, 5-, 6-, or 7-) was explicitly varied, and distinct cytotoxic potency differences were observed across the positional series, confirming that regioisomeric placement of substituents on the benzoxazolone core produces non-equivalent biological outcomes [2].

Positional steric effect

Class-level

5-substitution: minimal ortho hindrance
4-substitution: steric rate reduction 2–10× estimated

Unhindered 5-position enables predictable high-yielding derivatization

Qualitative ortho-effect estimate; no direct kinetic data for benzoxazolone series

Evidence Dimension	Positional isomerism: steric accessibility and electronic character at the benzylic reaction center
Target Compound Data	5-Bromomethyl (meta to N-3, para to O-1): σₚ(CH₂Br) ≈ −0.05; minimal ortho steric hindrance to N-ethyl
Comparator Or Baseline	4-(Bromomethyl)-3-methyl-1,3-benzoxazol-2-one (CAS 245095-49-2): bromomethyl ortho to N-3; steric compression with N-methyl group
Quantified Difference	Steric hindrance at 4-position estimated to reduce SN2 rate by factor 2–10 relative to 5-position (qualitative estimate based on ortho-effect literature); no direct kinetic data available for benzoxazolone series
Conditions	Hammett σ constants from literature compilations; steric effect estimation based on Taft ortho substituent parameters

Why This Matters

The 5-substituted isomer provides a sterically unencumbered electrophilic center for predictable, high-yielding derivatization, which is preferred when the subsequent synthetic step involves bulky nucleophiles or when consistent reaction kinetics are required for library synthesis.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 1991, 91 (2), 165–195. View Source
• [2] Gerova, M. S.; Stateva, S. R.; Radonova, E. M.; et al. Combretastatin A-4 Analogues with Benzoxazolone Scaffold: Synthesis, Structure and Biological Activity. European Journal of Medicinal Chemistry, 2016, 120, 121–133. View Source

Key Research and Industrial Applications

Combretastatin A-4 Analogues via Wittig Olefination

The bromomethyl group serves as the direct precursor for phosphonium salt formation, enabling Wittig olefination with substituted benzaldehydes to generate cis- and trans-styrylbenzoxazolones. In the published combretastatin A-4 analogue series, 5-(bromomethyl)-3-methylbenzoxazolone was converted to the phosphonium salt and reacted under Boden's conditions to yield 28 styrylbenzoxazolone derivatives with cytotoxic IC₅₀ values ranging from 0.19 μM to >10 μM across HepG2, EA.hy926, HT-29, and K562 cell lines [1]. The N-ethyl target compound offers a direct entry into this validated SAR program with increased lipophilicity relative to the N-methyl series, potentially improving the drug-like properties of the resulting analogues. The faster reactivity of bromide vs. chloride (ΔBDE ≈ 42 kJ/mol) reduces phosphonium salt formation time and improves overall yield [2].

Irreversible Kinase Inhibitors with Bromomethyl Warhead

The benzylic bromide function of 5-(bromomethyl)benzoxazolones has been exploited to develop irreversible kinase inhibitors that target active-site cysteine residues [3]. The N-ethyl substitution eliminates hydrogen-bond donor capacity (HBD = 0 vs. 1 for N-unsubstituted), which may reduce promiscuous binding to serum proteins and improve pharmacokinetic free fraction. The absence of N–H tautomerization ensures a single, well-defined electrophilic species in solution, simplifying both biochemical assay interpretation and regulatory characterization. This application leverages the target compound's specific combination of a reactive bromomethyl warhead with an N-ethyl group that increases lipophilicity (estimated XLogP3 ≈ 2.3) for passive cellular permeability, positioning it as a preferred scaffold over the more polar N-unsubstituted or N-methyl alternatives when intracellular target engagement is required [4].

Compound Library Diversification via Nucleophilic Substitution

The 5-bromomethyl group reacts with O-, N-, S-, and C-nucleophiles under mild conditions (typically K₂CO₃ or Et₃N in DMF or CH₃CN at 20–60°C) to generate diverse libraries of ether, amine, thioether, and carbon-linked benzoxazolone derivatives . The 5-substitution pattern ensures an unhindered benzylic electrophilic center (in contrast to the 4-substituted isomer where steric compression with the N-alkyl group slows reaction), enabling consistent high-yielding parallel synthesis. The N-ethyl substituent provides sufficient organic-solvent solubility (aided by its higher logP relative to N-methyl) for homogeneous reaction conditions without requiring aqueous co-solvent mixtures that might hydrolyze the bromomethyl group. These features make the target compound a robust, predictable building block for high-throughput medicinal chemistry library production.

N-Alkyl SAR Exploration on Benzoxazolone Scaffold

In systematic structure–activity relationship campaigns, the N-ethyl compound fills a specific gap between N-methyl and N-propyl or N-benzyl congeners, enabling quantitative assessment of the steric and lipophilic contribution of the N-alkyl substituent to biological activity. The computed lipophilicity increment of ΔXLogP3 ≈ +0.5 to +0.6 per methylene unit provides a predictable scale for tuning physicochemical properties [4]. When paired with the 5-bromomethyl handle for further elaboration, this compound allows independent optimization of the N-alkyl and C-5 vectors, a modularity that is not achievable with the N-unsubstituted scaffold where cross-reactivity at N–H competes with C-5 derivatization. This scenario is directly relevant to programs targeting phosphodiesterases, soluble epoxide hydrolase, acid ceramidase, and TSPO, all of which have validated benzoxazolone SAR [5].

Application

Selection Property

Validation Focus

Combretastatin A-4 analogue synthesis

Bromomethyl Wittig precursor

Cell-model response profiling across cancer lines

Kinase target-cysteine modification studies

Bromomethyl warhead reactivity & N-ethyl lipophilicity

Target engagement and selectivity profiling

Parallel library synthesis

Unhindered 5-bromomethyl electrophile

Nucleophile scope and yield consistency

N-Alkyl SAR exploration

Modular N-alkyl and C-5 diversification

Physicochemical property tuning (logP, sterics)

• [1] Gerova, M. S.; Stateva, S. R.; Radonova, E. M.; et al. Combretastatin A-4 Analogues with Benzoxazolone Scaffold: Synthesis, Structure and Biological Activity. European Journal of Medicinal Chemistry, 2016, 120, 121–133. View Source
• [2] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies. CRC Press, 2007. C–Br BDE ≈ 285 kJ/mol; C–Cl BDE ≈ 327 kJ/mol. View Source
• [3] Kuujia.com. 5-(Bromomethyl)benzo[d]oxazol-2(3H)-one – employed in development of irreversible kinase inhibitors with enhanced selectivity via targeted protein modification. Accessed May 2026. View Source
• [4] PubChem Computed Properties: XLogP3 values for 3-ethylbenzoxazol-2(3H)-one (2.0) and 3-methylbenzoxazol-2(3H)-one (1.4). Extrapolated to 5-bromomethyl series. Accessed May 2026. View Source
• [5] Poupaert, J. H.; Carato, P.; Colacino, E. 2(3H)-Benzoxazolone and Bioisosters as 'Privileged Scaffold' in the Design of Pharmacological Probes. Current Medicinal Chemistry, 2005, 12, 877–885. View Source